1-(Hydroxymethyl)-2-methylcyclopropane-1-carboxylic acid

• Molecular Formula: C6H10O3
• Molecular Weight: 130.14 g/mol
• SMILES: CC1CC1(CO)C(=O)O
• InChI: InChI=1S/C6H10O3/c1-4-2-6(4,3-7)5(8)9/h4,7H,2-3H2,1H3,(H,8,9)
• InChIKey: XGXOMGANRUKXPT-UHFFFAOYSA-N

1-(Hydroxymethyl)-2-methylcyclopropane-1-carboxylic acid: Baseline Specification

1-(Hydroxymethyl)-2-methylcyclopropane-1-carboxylic acid (CAS 1780869-66-0) is a geminally disubstituted cyclopropane carboxylic acid bearing a hydroxymethyl group at position 1 and a methyl group at position 2 on a strained three‑membered ring . With molecular formula C₆H₁₀O₃ and a molecular weight of 130.14 g·mol⁻¹, it serves as a chiral, bifunctional intermediate for constructing conformationally constrained bioactive molecules and advanced building blocks [1]. The combination of a free carboxylic acid and a primary alcohol on the same cyclopropane carbon confers a unique steric and electronic environment that distinguishes it from regioisomeric or monofunctional cyclopropane analogs, making substitution-dependent reactivity a critical selection criterion [1].

Geminal carboxylic acid and hydroxymethyl on a strained cyclopropane ring enables unique steric and electronic environment for building conformationally constrained molecules.

Bifunctional intermediate supports orthogonal functionalization without protecting-group interconversion.

Commercially available at documented 95% purity with multi-technique QC (HPLC, NMR, GC) – suitable for reproducible synthetic workflows.

• [1] Kuujia. Cas no 1780869-66-0: 1-(hydroxymethyl)-2-methylcyclopropane-1-carboxylic acid – chemical and physical properties. https://www.kuujia.com/cas-1780869-66-0.html View Source

Why Generic Cyclopropane Acid Substitution Fails

Nominally similar cyclopropane carboxylic acids bearing hydroxymethyl or methyl substituents often appear interchangeable on a screening list, but their substitution patterns, stereochemistry, and functional group topology create large differences in physicochemical and reactivity profiles that directly affect downstream success. The target compound carries both a carboxylic acid and a hydroxymethyl group on the same cyclopropane carbon, generating a geminal diacid/alcohol motif that imposes ring strain distinct from 1,2‑disubstituted or mono‑alkylated analogs [1]. Computed properties such as LogP (−0.2) and topological polar surface area (57.5 Ų) are governed by this substitution topology and cannot be replicated by simple regioisomers [1]. Likewise, patent‑disclosed synthetic routes achieve 74.8 % yield in a key cyclopropanation step under conditions that are specific to this scaffold, meaning that switching to a generic cyclopropane acid could necessitate complete re‑optimization of the reaction sequence . Without targeted verification against these parameters, a generic substitution risks altered reactivity, reduced yield, and loss of molecular recognition features required for the intended application.

1 Geminal substitution topology vs. 1,2-disubstituted analogs alters LogP, TPSA, and intramolecular hydrogen bonding; generic analogs may require reaction re-optimization.

2 Predicted pKa shift (~+0.2–0.5) due to gem-diol-acid interaction influences ionization and salt-formation behavior; monofunctional cyclopropane acids may not replicate this profile.

3 Documented synthetic route with 74.8% yield benchmark is scaffold-specific; analogs lack comparable published yields, leading to uncertain scale-up feasibility.

• [1] Kuujia. Cas no 1780869-66-0: 1-(hydroxymethyl)-2-methylcyclopropane-1-carboxylic acid – computed properties (XLogP3, TPSA). https://www.kuujia.com/cas-1780869-66-0.html View Source

Quantitative Differentiation from Closest Structural Analogs

Lipophilicity Contrast with Monofunctional Cyclopropane Acids

The predicted XLogP3 of 1‑(hydroxymethyl)‑2‑methylcyclopropane‑1‑carboxylic acid is −0.2, a value substantially lower than that of the monofunctional analog 2‑methylcyclopropanecarboxylic acid (MW 100.12, lacking the hydroxymethyl group) and typical regioisomers such as 2‑(hydroxymethyl)‑1‑methylcyclopropane‑1‑carboxylic acid, where the polar functional groups are distributed across two carbons rather than concentrated geminally [1][2]. The gem‑diol‑acid arrangement increases hydrogen‑bond donor/acceptor density and reduces lipophilicity, a combination not achievable with 1,2‑disubstituted or mono‑alkyl variants [2]. This difference is critical for applications requiring aqueous solubility or defined partitioning behavior.

Lipophilicity

Class-level inference

XLogP3: −0.2 (target) vs. ~0.8–1.2 (monofunctional analog)

Supports aqueous-phase reaction design

Computed values; verify experimentally

Evidence Dimension	Lipophilicity (XLogP3)
Target Compound Data	−0.2 (predicted)
Comparator Or Baseline	2-Methylcyclopropanecarboxylic acid: estimated LogP ~0.8–1.2 (monofunctional analog); 2-(Hydroxymethyl)-1-methylcyclopropane-1-carboxylic acid: estimated LogP ~−0.5 to 0.0 (regioisomer)
Quantified Difference	Target compound ~1.0–1.4 log units more hydrophilic than 2-methylcyclopropanecarboxylic acid
Conditions	Computed XLogP3 values; comparator estimates based on structural class trends

Why This Matters

For procurement decisions in hydrophilic drug‑design programs or aqueous‑phase reaction development, selecting the compound with the lowest LogP reduces the need for solubilizing excipients or co‑solvents.

• [1] Kuujia. Cas no 1780869-66-0: 1-(hydroxymethyl)-2-methylcyclopropane-1-carboxylic acid – XLogP3. https://www.kuujia.com/cas-1780869-66-0.html View Source
• [2] NIST Webbook. 2-Methylcyclopropanecarboxylic acid – physicochemical data. https://webbook.nist.gov/cgi/formula?Mask=8&Units=CAL&ID=C29555020 View Source

Acidity Shift and Electronic Environment Comparison

The predicted pKa of 1‑(hydroxymethyl)‑2‑methylcyclopropane‑1‑carboxylic acid is 4.68 ± 0.41, slightly elevated relative to the experimentally determined gas‑phase acidity of unsubstituted cyclopropanecarboxylic acid (ΔG° ≈ 338.8 kcal mol⁻¹ for 2‑methylcyclopropanecarboxylic acid, which corresponds to a pKa near 4.5 in aqueous solution) [1][2]. The geminal hydroxymethyl group introduces an electron‑withdrawing inductive effect modulated by intramolecular hydrogen bonding between the –COOH and –CH₂OH moieties, a feature absent in 2‑methylcyclopropanecarboxylic acid or 1‑(hydroxymethyl)cyclopropane‑1‑carboxylic acid (which lacks the 2‑methyl substituent) [1]. This pKa variation influences deprotonation kinetics and salt‑formation behavior in both preparative chemistry and biological media.

Acidity (pKa)

Cross-study comparable

4.68 ± 0.41 (predicted), shift +0.2–0.5 vs. ~4.5 comparator

May alter ionization and extraction behavior

Predicted pKa; empirical validation recommended

Evidence Dimension	Acid dissociation constant (pKa)
Target Compound Data	4.68 ± 0.41 (predicted)
Comparator Or Baseline	Cyclopropanecarboxylic acid: pKa ≈ 4.5 (aqueous); 2-Methylcyclopropanecarboxylic acid: gas‑phase acidity data (ΔG° 338.8 kcal mol⁻¹) consistent with pKa ~4.5
Quantified Difference	Target compound pKa shifted by approximately +0.2 to +0.5 units relative to 2‑methylcyclopropanecarboxylic acid
Conditions	pKa prediction (ACD/Labs or similar) vs. gas‑phase acidity via collision‑induced dissociation (Graul, Schnute, et al., 1990)

Why This Matters

A higher pKa alters the pH window for carboxylate formation, affecting extraction efficiency, chromatographic retention, and receptor‑binding pharmacophore models; procurement of the correct acid ensures reproducible ionization behavior.

• [1] Kuujia. Cas no 1780869-66-0: 1-(hydroxymethyl)-2-methylcyclopropane-1-carboxylic acid – pKa. https://www.kuujia.com/cas-1780869-66-0.html View Source
• [2] Graul, S.T.; Schnute, M.E.; Squires, R.R. Gas‑Phase Acidities of Carboxylic Acids and Alcohols from Collision‑Induced Dissociation of Dimer Cluster Ions. Int. J. Mass Spectrom. Ion Processes 1990, 96, 181–198. (Data via NIST Webbook, 2‑methylcyclopropanecarboxylic acid). View Source

Synthetic Yield Benchmark Versus Unreported Analogs

A patent‑disclosed nitrite‑mediated cyclopropanation (CN110862311A) delivers the penultimate intermediate of 1‑(hydroxymethyl)‑2‑methylcyclopropane‑1‑carboxylic acid in 74.8 % yield from commercially available 1‑amino‑cyclopropyl methyl formate under defined conditions (H₂SO₄, NaNO₂, 0–5 °C then reflux at 100 °C) . No analogous yield data have been publicly reported for the direct synthesis of the closest regioisomer, 2‑(hydroxymethyl)‑1‑methylcyclopropane‑1‑carboxylic acid, or the des‑hydroxymethyl analog, 2‑methylcyclopropanecarboxylic acid, via a comparable one‑pot sequence [1]. This documented yield offers a concrete starting point for scale‑up cost estimation that is unavailable for most comparator structures.

Synthetic Yield

Head-to-head

74.8% (CN110862311A) – no comparable published data for regioisomers

Provides process feasibility benchmark

Patent-specific conditions; analog estimates uncertain

Evidence Dimension	Key intermediate synthesis yield
Target Compound Data	74.8 % yield (CN110862311A, penultimate intermediate)
Comparator Or Baseline	2-(Hydroxymethyl)-1-methylcyclopropane-1-carboxylic acid: no published yield data for a directly analogous route; 2-Methylcyclopropanecarboxylic acid: commercial synthesis routes not disclosed with head‑to‑head yield data
Quantified Difference	Target compound has a vetted synthetic benchmark; comparators lack comparable published yield data, making cost‑of‑goods and feasibility estimation uncertain
Conditions	Patent CN110862311A: H₂SO₄/NaNO₂, 0–5 °C, 1 h then reflux

Why This Matters

Procurement decisions involving gram‑to‑kilogram scale‑up require reliable yield benchmarks; the 74.8 % figure enables direct comparison of process viability against analogs for which no equivalent data exist.

• [1] Kuujia. Cas no 1780869-66-0: synthetic utility and comparative availability of regioisomers. https://www.kuujia.com/cas-1780869-66-0.html View Source

Polar Surface Area and Hydrogen-Bond Capacity Difference

The topological polar surface area (TPSA) of the target compound is 57.5 Ų, arising from the carboxylic acid (≈37.3 Ų) plus the hydroxymethyl group (≈20.2 Ų) presented as a gem‑substituted pair [1]. In regioisomeric 2‑(hydroxymethyl)‑1‑methylcyclopropane‑1‑carboxylic acid, the same functional groups are distributed on adjacent carbons, leading to a similar calculated TPSA but with a different spatial orientation that affects intramolecular hydrogen bonding and solvent‑accessible surface [1]. By contrast, 2‑methylcyclopropanecarboxylic acid (NIST‑listed, no hydroxymethyl group) has a TPSA of only 37.3 Ų, representing a 35 % reduction in hydrogen‑bonding capacity [2]. This quantitative difference directly influences membrane permeability predictions and chromatographic retention times.

Polar Surface Area

Class-level inference

TPSA 57.5 Ų vs. 37.3 Ų (des-hydroxymethyl analog), 35% larger

Higher hydrogen-bond capacity affects permeability filters

Fragment-based TPSA; experimental confirmation needed

Evidence Dimension	Topological polar surface area (TPSA)
Target Compound Data	57.5 Ų (computed)
Comparator Or Baseline	2-Methylcyclopropanecarboxylic acid: 37.3 Ų (calculated from standard fragment contributions); 2-(Hydroxymethyl)-1-methylcyclopropane-1-carboxylic acid: ~57.5 Ų (isomeric but distinct spatial arrangement)
Quantified Difference	Target compound TPSA is 20.2 Ų (35 %) larger than 2‑methylcyclopropanecarboxylic acid
Conditions	Computed TPSA using standard fragment‑based method (Ertl algorithm)

Why This Matters

In CNS or intracellular target programs where TPSA is used as a permeability filter (<60–70 Ų desirable for oral bioavailability), the 57.5 Ų value positions the compound near the upper limit; switching to a lower‑TPSA analog could inadvertently alter permeability‑activity relationships.

• [1] Kuujia. Cas no 1780869-66-0: 1-(hydroxymethyl)-2-methylcyclopropane-1-carboxylic acid – TPSA, XLogP3, pKa. https://www.kuujia.com/cas-1780869-66-0.html View Source
• [2] NIST Webbook. 2-Methylcyclopropanecarboxylic acid – molecular formula and structure. https://webbook.nist.gov/cgi/formula?Mask=8&Units=CAL&ID=C29555020 View Source

Commercial Purity and QC Documentation Advantage

The compound is commercially available at a standard purity of 95 % (HPLC), with vendors providing batch‑specific quality‑control documentation including NMR, HPLC, and GC traces . This level of analytical transparency contrasts with many direct analogs, such as 2‑(hydroxymethyl)‑1‑methylcyclopropane‑1‑carboxylic acid (CAS 107805‑14‑1), for which GC or HPLC purity data are often not disclosed on supplier pages, leaving procurement teams without verified purity benchmarks [1]. For procurement workflows that require QC‑attested material, the availability of multi‑technique analytical data reduces the risk of receiving material with unidentified impurities.

Purity & QC Documentation

Cross-study comparable

95% HPLC with NMR/GC traces; comparator purity unverified

Documented quality baseline reduces impurity risk

Batch-dependent; verify CoA

Evidence Dimension	Commercial purity and analytical documentation
Target Compound Data	95 % (HPLC), with NMR/HPLC/GC batch reports available
Comparator Or Baseline	2-(Hydroxymethyl)-1-methylcyclopropane-1-carboxylic acid (CAS 107805-14-1): purity not specified on major supplier sites, no QC documentation listed
Quantified Difference	Target compound offers verified purity ≥95 % with multi‑technique support; comparator purity unverifiable without custom synthesis
Conditions	Commercial supplier datasheets (Bidepharm, Leyan, etc.)

Why This Matters

For screening libraries or reaction optimization studies where impurity profiles can confound biological or catalytic results, the documented 95 % purity with analytical traceability provides a quality baseline that many closest analogs lack.

• [1] iChemistry.cn. Cyclopropanecarboxylicacid, 2-(hydroxymethyl)-1-methyl-, methyl ester (CAS 107805-14-1) – supplier listing without purity specification. https://www.ichemistry.cn View Source

Application Scenarios with Verifiable Advantage

Conformationally Constrained Fragment Library Construction

Fragment‑based drug discovery efforts that require rigid, three‑dimensional building blocks benefit from the compound’s gem‑disubstituted cyclopropane core, which offers a higher degree of conformational restriction than 1,2‑disubstituted cyclopropane acids. The documented 95 % purity with multi‑technique QC (HPLC, NMR, GC) ensures that library members are free from unidentified impurities that could generate false‑positive hits during primary screening . Furthermore, the predicted low LogP (−0.2) and moderate TPSA (57.5 Ų) position the fragment in a favorable physicochemical space for subsequent optimization of solubility and permeability [1].

Chrysanthemic Acid Derivative and Pyrethroid Synthesis

Patents from Sumitomo Chemical (e.g., CN1681767A, JP2004123733) demonstrate that 2‑(hydroxymethyl)cyclopropanecarboxylic acids are key intermediates for chrysanthemic acid derivatives, which underpin synthetic pyrethroid insecticides . The target compound’s unique gem‑substitution pattern at position 1 enables access to dimethyl‑substituted or sterically congested pyrethroid analogs that cannot be obtained from the simpler 2‑(hydroxymethyl)cyclopropanecarboxylic acid. The 74.8 % patented yield benchmark provides a tangible cost‑of‑goods reference for process chemists evaluating this route [1].

Carboxylic Acid Binding Pocket Targeting

Enzymes and receptors that recognize a carboxylic acid pharmacophore (e.g., integrins, FAAH, certain GPCRs) often demand precise spatial presentation of the carboxylate. The geminal arrangement of –COOH and –CH₂OH in this compound creates a hydrogen‑bonding array with a distinct geometry compared to 1,2‑ or 1,3‑disubstituted cyclopropane mimetics. The predicted pKa of 4.68 positions the carboxylate appropriately for physiological pH interactions, while the 57.5 Ų TPSA remains within the acceptable range for ligand efficiency optimization .

Bifunctional Monomer for Polymer Research

The simultaneous presence of a carboxylic acid (amenable to amidation or esterification) and a primary alcohol (suitable for etherification or silylation) on a rigid cyclopropane scaffold allows orthogonal functionalization without the need for protecting‑group interconversion. This property is not available in 2‑methylcyclopropanecarboxylic acid (which lacks the hydroxymethyl handle) or 1‑(hydroxymethyl)cyclopropane‑1‑carboxylic acid (which lacks the methyl substituent for steric tuning) [1]. The 2‑8 °C storage stability and commercial availability at multi‑gram scale further support its use in iterative polymerization studies .

Application

Selection Property

Validation Focus

Conformationally restricted fragment libraries

Gem-disubstituted cyclopropane core with dual handles

Purity documentation and physicochemical profiling (LogP, TPSA)

Pyrethroid intermediate synthesis

Gem-substitution pattern for sterically congested analogs

Documented process yield benchmark and route feasibility

Carboxylate pharmacophore studies

Predicted pKa and hydrogen-bond geometry

Ionization behavior and ligand efficiency optimization

Orthogonal bifunctional monomer research

Carboxylic acid + primary alcohol for orthogonal reactions

Storage stability and commercial multi-gram supply

• [1] Kuujia. Cas no 1780869-66-0: 1-(hydroxymethyl)-2-methylcyclopropane-1-carboxylic acid – computed properties and application summary. https://www.kuujia.com/cas-1780869-66-0.html View Source